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Compound of Interest

Compound Name: Aureothricin

Cat. No.: B1665326

Audience: Researchers, scientists, and drug development professionals.
Abstract

Aureothricin is a dithiolopyrrolone antibiotic isolated from Streptomyces species, known for its
broad-spectrum antimicrobial activity.[1] It also functions as an inhibitor of angiogenesis and
RNA polymerase.[2] Accurate and reproducible experimental results depend on the correct
preparation and storage of aureothricin stock solutions. Improper handling can lead to
degradation of the compound, reduced activity, and inconsistent results. This document
provides a detailed protocol for the preparation and storage of aureothricin stock solutions to
ensure stability and efficacy.

Aureothricin Properties

Aureothricin is a light yellow to yellow solid compound.[1] Key chemical and physical
properties are summarized below.
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Property Value Reference
Molecular Formula CoH10N202S:2 [1112]
Molecular Weight 242.32 g/mol [1][2]

CAS Number 574-95-8 [1]
Appearance Light yellow to yellow solid [1]

Purity >98% [3]

Quantitative Data Summary

Table 2.1 Solubili

Solvent Concentration Method Notes
Requires sonication and
warming. Use of newly
opened, hygroscopic DMSO is
DMSO 1 mg/mL (4.13 mM)

recommended as it
significantly impacts solubility.

[1]

Table 2.2: Storage Conditions
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Storage

Form Duration Important Notes
Temperature
Keep tightly sealed.[1
Powder -20°C 3 years pHIMY H
[4]
4°C 2 years Keep tightly sealed.[1]
<-15°C Not specified Protect from light.[5]
Recommended
Stock Solution (in method. Aliquot to
-80°C 6 months )
DMSO) avoid repeated freeze-
thaw cycles.[1][4]
Aliguot to avoid
-20°C 1 month repeated freeze-thaw

cycles.[1]

Experimental Protocols

Required Materials and Equipment

e Aureothricin powder (CAS 574-95-8)

¢ Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

« Sterile microcentrifuge tubes or cryovials

» Sterile pipette tips and micropipettes

e \ortex mixer

o Ultrasonic water bath

o Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat
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Protocol: Aureothricin Stock Solution Preparation (1
mg/mL)

Safety Precaution: Aureothricin is toxic.[5] Handle with care, avoiding inhalation and contact
with skin and eyes.[4] Perform all steps in a well-ventilated area or a chemical fume hood.

o Equilibration: Allow the aureothricin powder vial to equilibrate to room temperature for at
least 60 minutes before opening to prevent condensation.

¢ Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of aureothricin powder (e.g., 1 mg).

¢ Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube
containing the aureothricin powder. To prepare a 1 mg/mL solution, add 1 mL of DMSO for
every 1 mg of aureothricin.

 Dissolution:
o Vortex the tube for 30 seconds to mix.
o Place the tube in an ultrasonic water bath and sonicate to aid dissolution.[1]

o Gentle warming may also be required to fully dissolve the compound.[1] Visually inspect
the solution to ensure no solid particles remain.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock
solution into single-use aliquots in sterile, tightly sealed cryovials or microcentrifuge tubes.[1]

» Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
preparation date.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1665326?utm_src=pdf-body
https://www.benchchem.com/product/b1665326?utm_src=pdf-body
https://www.biosynth.com/p/AA32530/574-95-8-aureothricin
https://dcchemicals.com/msds/MSDS_DC36132.html
https://www.benchchem.com/product/b1665326?utm_src=pdf-body
https://www.benchchem.com/product/b1665326?utm_src=pdf-body
https://www.benchchem.com/product/b1665326?utm_src=pdf-body
https://www.benchchem.com/product/b1665326?utm_src=pdf-body
https://www.medchemexpress.com/aureothricin.html
https://www.medchemexpress.com/aureothricin.html
https://www.medchemexpress.com/aureothricin.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

1. Weigh Aureothricin
Powder

2. Add Anhydrous
DMSO

Dissoflution

3b. Sonicate &
‘Warm

3c. Visually Inspect for
Complete Dissolution

Storage

4. Aliquot into
Single-Use Vials

5. Store at -80°C
or -20°C

Click to download full resolution via product page

Figure 1. Experimental workflow for preparing an aureothricin stock solution.
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Protocol: Storage and Handling

e Long-Term Storage: For maximum stability, store the prepared aliquots at -80°C for up to 6
months.[1] For shorter periods, storage at -20°C for up to 1 month is acceptable.[1]

 Light Protection: Protect the stock solution from light, especially during storage.[5]

o Usage: When ready to use, remove a single aliquot from the freezer and allow it to thaw
completely at room temperature. Vortex gently before diluting into your experimental
medium.

o Avoid Refreezing: Do not refreeze any unused portion of a thawed aliquot. Solutions should
ideally be made and used on the same day. Discard any remaining solution.
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Figure 2. Logical diagram of storage conditions for aureothricin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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